1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]-

• CAS No.: 62295-83-4
• Molecular Formula: C10H22O2S
• Molecular Weight: 206.35 g/mol
• IUPAC Name: 6-tert-butylsulfinylhexan-1-ol
• InChI: InChI=1S/C10H22O2S/c1-10(2,3)13(12)9-7-5-4-6-8-11/h11H,4-9H2,1-3H3
• InChI Key: CTJBBDHMPUNQGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)CCCCCCO

Description

1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- is a chemical compound with the molecular formula C10H22O2S. It contains a hydroxyl group, a primary alcohol, and a sulfoxide group . This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of 1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- can be achieved through several synthetic routes. One common method involves the oligomerization of ethylene using triethylaluminium, followed by oxidation of the alkylaluminium products . The reaction conditions typically involve controlled temperatures and the use of specific catalysts to ensure the desired product is obtained.

Industrial production methods for this compound may vary, but they generally involve large-scale chemical processes that ensure high yield and purity. The use of advanced technologies and equipment is essential to maintain the quality and consistency of the final product.

Chemical Reactions Analysis

1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as lithium aluminium hydride. The reaction conditions, such as temperature and pH, play a crucial role in determining the outcome of these reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may result in the formation of a ketone or aldehyde, while reduction of the sulfoxide group can lead to the formation of a sulfide.

Scientific Research Applications

1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. Its unique chemical structure makes it a valuable intermediate in the production of other complex molecules.

In biology and medicine, this compound is studied for its potential therapeutic properties. Researchers are investigating its effects on various biological pathways and its potential use in drug development. Additionally, it is used in the study of enzyme mechanisms and protein interactions.

In the industrial sector, 1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in the formulation of coatings, adhesives, and other advanced materials.

Mechanism of Action

The mechanism of action of 1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- involves its interaction with specific molecular targets and pathways. The hydroxyl group and sulfoxide group play a crucial role in its reactivity and interactions with other molecules. These functional groups can form hydrogen bonds and participate in various chemical reactions, influencing the compound’s overall activity.

The molecular targets and pathways involved in the compound’s effects are still under investigation. studies suggest that it may interact with enzymes and proteins, modulating their activity and influencing various biological processes.

Comparison with Similar Compounds

1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- can be compared with other similar compounds, such as 1-Hexanol, 2-Hexanol, and 3-Hexanol . These compounds share a similar molecular formula but differ in the position of the hydroxyl group. The presence of the sulfoxide group in 1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- makes it unique and imparts distinct chemical properties.

Other similar compounds include hexyl alcohol, n-Hexanol, and n-Hexyl alcohol . These compounds are used in various applications, but the presence of the sulfoxide group in 1-Hexanol, 6-[(1,1-dimethylethyl)sulfinyl]- sets it apart, making it a valuable compound for specific research and industrial purposes.